Cas no 53756-32-4 (methyl beta-D-xylulofuranoside)

• Product Name: methyl beta-D-xylulofuranoside
• CAS No: 53756-32-4
• MF: C₆H₁₂O₅
• MW: 164.156482696533
• CID: 1583150
• PubChem ID: 148650
• Update Time: 2025-04-21

methyl beta-D-xylulofuranoside Chemical and Physical Properties

Names and Identifiers

• methyl beta-D-xylulofuranoside
• Methyl β-D-threo-2-pentulofuranoside
• 53756-32-4
• (2R,3S,4R)-2-(hydroxymethyl)-2-methoxy-oxolane-3,4-diol
• DTXSID60202028
• DB-222753
• beta-D-threo-2-Pentulofuranoside, methyl

• Inchi： 1S/C6H12O5/c1-10-6(3-7)5(9)4(8)2-11-6/h4-5,7-9H,2-3H2,1H3/t4-,5+,6-/m1/s1
• InChI Key： NYOMYVSBWQTWNT-NGJCXOISSA-N
• SMILES： O1C[C@H]([C@@H]([C@]1(CO)OC)O)O

Computed Properties

• Exact Mass: 164.06846
• Monoisotopic Mass: 164.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• PSA: 79.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides